3,6-Dimethyl-1-pyridin-2-yl-4-(trifluoromethyl)pyrazolo[3,4-b]pyridine

• IUPAC Name: 3,6-dimethyl-1-pyridin-2-yl-4-(trifluoromethyl)pyrazolo[3,4-b]pyridine
• InChI: InChI=1S/C14H11F3N4/c1-8-7-10(14(15,16)17)12-9(2)20-21(13(12)19-8)11-5-3-4-6-18-11/h3-7H,1-2H3
• InChI Key: BZEPXDNEKRGEFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=NN(C2=N1)C3=CC=CC=N3)C)C(F)(F)F
• Molecular Formula: C14H11F3N4
• Molecular Weight: 292.26 g/mol

Description

3,6-Dimethyl-1-pyridin-2-yl-4-(trifluoromethyl)pyrazolo[3,4-b]pyridine is a chemical compound that has received attention in recent years due to its potential applications in scientific research. This compound is known for its unique structure and properties, which make it a promising candidate for use in various fields, including biochemistry, pharmacology, and medicinal chemistry. In

Mechanism of Action

The mechanism of action of 3,6-Dimethyl-1-pyridin-2-yl-4-(trifluoromethyl)pyrazolo[3,4-b]pyridine is not fully understood. However, it has been shown to interact with various enzymes and receptors in the body, including protein kinases, phosphodiesterases, and adenosine receptors. These interactions can lead to changes in cellular signaling pathways, which can ultimately affect cellular processes such as inflammation, proliferation, and apoptosis.
Biochemical and Physiological Effects:
3,6-Dimethyl-1-pyridin-2-yl-4-(trifluoromethyl)pyrazolo[3,4-b]pyridine has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes and signaling pathways involved in inflammation and cancer progression. Additionally, it has been shown to have anti-viral properties, particularly against the hepatitis C virus. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 3,6-Dimethyl-1-pyridin-2-yl-4-(trifluoromethyl)pyrazolo[3,4-b]pyridine in lab experiments is its unique structure and properties, which make it a promising candidate for use in various fields. Additionally, the synthesis method for this compound has been optimized, which makes it easier to obtain in large quantities. However, one limitation of using this compound in lab experiments is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the study of 3,6-Dimethyl-1-pyridin-2-yl-4-(trifluoromethyl)pyrazolo[3,4-b]pyridine. One direction is the development of more potent and selective analogs of this compound for use in various applications. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound. Finally, the potential applications of this compound in drug discovery and development should be explored further.

Synthesis Methods

The synthesis of 3,6-Dimethyl-1-pyridin-2-yl-4-(trifluoromethyl)pyrazolo[3,4-b]pyridine involves a multi-step process. The first step involves the synthesis of 2-amino-3,6-dimethylpyridine, which is then reacted with 4-(trifluoromethyl)pyrazole-5-carboxylic acid to form the desired compound. This synthesis method has been optimized over the years, and various modifications have been made to improve the yield and purity of the final product.

Scientific Research Applications

3,6-Dimethyl-1-pyridin-2-yl-4-(trifluoromethyl)pyrazolo[3,4-b]pyridine has been extensively studied for its potential applications in scientific research. This compound has been shown to have various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. It has been used as a tool compound to study the role of various enzymes and signaling pathways in different cellular processes. Additionally, it has been used as a starting material for the synthesis of other biologically active compounds.